Cas no 1416348-77-0 ((R)-4-[2-(Trifluoromethyl)-1-pyrrolidinyl]-piperidine)

• Product Name: (R)-4-[2-(Trifluoromethyl)-1-pyrrolidinyl]-piperidine
• CAS No: 1416348-77-0
• MF: C₁₀H₁₇F₃N₂
• MW: 222.250592947006
• CID: 4597562
• Update Time: 2025-05-24

(R)-4-[2-(Trifluoromethyl)-1-pyrrolidinyl]-piperidine Chemical and Physical Properties

Names and Identifiers

• (R)-4-[2-(TRIFLUOROMETHYL)-1-PYRROLIDINYL]-PIPERIDINE
• Piperidine, 4-[(2R)-2-(trifluoromethyl)-1-pyrrolidinyl]-
• (R)-4-[2-(Trifluoromethyl)-1-pyrrolidinyl]-piperidine

• Inchi： 1S/C10H17F3N2/c11-10(12,13)9-2-1-7-15(9)8-3-5-14-6-4-8/h8-9,14H,1-7H2/t9-/m1/s1
• InChI Key： CXYOVFJWORUYTD-SECBINFHSA-N
• SMILES： N1CCC(N2CCC[C@@H]2C(F)(F)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on (R)-4-[2-(Trifluoromethyl)-1-pyrrolidinyl]-piperidine

Compound CAS No. 1416348-77-0: (R)-4-[2-(Trifluoromethyl)-1-pyrrolidinyl]-piperidine

The compound with CAS No. 1416348-77-0, commonly referred to as (R)-4-[2-(Trifluoromethyl)-1-pyrrolidinyl]-piperidine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a piperidine ring system with a pyrrolidine moiety substituted with a trifluoromethyl group. The stereochemistry at the chiral center, denoted by the (R) configuration, plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a building block for drug development, particularly in the design of bioactive molecules with specific pharmacological profiles. The trifluoromethyl group, a key feature of this compound, contributes significantly to its stability and lipophilicity, making it an attractive candidate for drug delivery systems. Furthermore, the piperidine ring system is known for its ability to form hydrogen bonds, which can enhance bioavailability and target specificity.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess. These methods not only improve the yield but also reduce the environmental impact of the synthesis process, aligning with current green chemistry principles.

The application of (R)-4-[2-(Trifluoromethyl)-1-pyrrolidinyl]-piperidine extends beyond pharmaceuticals. It has been investigated for its role in materials science, particularly in the development of advanced polymers and coatings. The trifluoromethyl group imparts unique electronic properties to the molecule, making it suitable for applications in electronics and optoelectronics. Additionally, its structural versatility allows for easy functionalization, enabling tailored properties for specific industrial needs.

Recent research has also focused on the biological activity of this compound. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways. This has opened new avenues for its use in treating metabolic disorders and other diseases where enzyme activity modulation is critical. The stereochemistry at the (R) configuration has been shown to significantly influence both the potency and selectivity of the compound, underscoring the importance of chirality in drug design.

In conclusion, (R)-4-[2-(Trifluoromethyl)-1-pyrrolidinyl]-piperidine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is likely to grow even further.